3-Bromo-5-(isopropylthio)-1,2,4-thiadiazole

• IUPAC Name: 3-bromo-5-propan-2-ylsulfanyl-1,2,4-thiadiazole
• InChI: InChI=1S/C5H7BrN2S2/c1-3(2)9-5-7-4(6)8-10-5/h3H,1-2H3
• InChI Key: OGWQEFUXUMZTJI-UHFFFAOYSA-N
• Canonical SMILES: CC(C)SC1=NC(=NS1)Br
• Molecular Formula: C5H7BrN2S2
• DSSTOX Substance ID: DTXSID40676581
• Molecular Weight: 239.2 g/mol
• CAS RN: 36955-40-5

Description

3-Bromo-5-(isopropylthio)-1,2,4-thiadiazole (BTI) is a thiadiazole derivative with a wide range of applications in science, particularly in the fields of biochemistry, physiology, and medicinal chemistry. It is a versatile compound with a variety of biological activities, including antimicrobial, antifungal, and antiviral activities. BTI has been studied extensively in laboratory experiments and has been found to have potential therapeutic applications.

Scientific Research Applications

Antimicrobial Properties

3-Bromo-5-(isopropylthio)-1,2,4-thiadiazole and its derivatives have shown promising results in antimicrobial studies. Novel derivatives of this compound have been synthesized and tested for antibacterial and antifungal activities. Some of these compounds displayed very good antibacterial and antifungal activity, highlighting their potential in the development of new antimicrobial agents (Lamani et al., 2009).

Anticancer Evaluation

Studies have also explored the anticancer properties of 3-Bromo-5-(isopropylthio)-1,2,4-thiadiazole derivatives. These compounds have been evaluated for their antitumor activity, with some showing selectivity toward leukemic cancer cell lines. This suggests potential application in cancer therapy (Noolvi et al., 2011).

Pharmaceutical Activity

The transformation of 5-substituted 2-amino-1,3,4-thiadiazoles, related to 3-Bromo-5-(isopropylthio)-1,2,4-thiadiazole, to their corresponding bromo derivatives and their reaction with various amines has been studied. These compounds have shown antihistaminic, anticholinergic, and norepinephrine-potentiating activities, indicating their utility in various pharmaceutical applications (Lalezari et al., 1975).

Photodynamic Therapy for Cancer

In the context of photodynamic therapy, a new zinc phthalocyanine substituted with 1,3,4-thiadiazole derivatives has been synthesized. This compound exhibits properties that make it a potential candidate for use in photodynamic therapy for the treatment of cancer (Pişkin et al., 2020).

Angiotensin II Receptor Antagonism

Benzimidazole derivatives bearing 1,3,4-thiadiazole rings have been synthesized and evaluated for their angiotensin II receptor antagonistic activities. These compounds have shown potential in inhibiting the angiotensin II-induced pressor response, indicating their possible use in treating hypertension (Kohara et al., 1996).

Organic Semiconductors

The 1,3,4-thiadiazole derivatives, including those related to 3-Bromo-5-(isopropylthio)-1,2,4-thiadiazole, have been used in the development of organic semiconductors. These compounds have applications in transistors, solar cells, photodetectors, and thermoelectrics, showcasing their versatility in material science applications (Chen et al., 2016).